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Compound of Interest

Compound Name: Indicine

Cat. No.: B129459 Get Quote

For researchers, scientists, and drug development professionals, the meticulous handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This document provides essential, step-by-step guidance

for the proper disposal of Indicine, a pyrrolizidine alkaloid. Adherence to these procedures is

crucial for mitigating risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Indicine and wear the appropriate Personal Protective Equipment (PPE). While

some sources may not classify Indicine hydrochloride as hazardous under specific regulations,

the related compound Indicine N-oxide is considered harmful if swallowed and very toxic to

aquatic life.[1] Therefore, a cautious approach, treating Indicine as potentially hazardous, is

recommended.

Recommended Personal Protective Equipment (PPE):

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[2]

Eye/Face Protection: Use safety goggles with side shields.[2]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.
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Respiratory Protection: If there is a risk of dust formation, use a particulate filter respirator

(e.g., P1 filter).[2]

Handle Indicine in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.[3] Avoid contact with skin and eyes.[3]

Step-by-Step Disposal Protocol for Indicine
The disposal of Indicine must comply with all federal, state, and local environmental

regulations.[4][5] Do not dispose of Indicine down the drain or in the regular trash.

Waste Identification and Segregation:

Identify all waste streams containing Indicine, including pure compound, solutions, and

contaminated materials (e.g., gloves, weigh boats, paper towels).

Segregate Indicine waste from other chemical waste streams to prevent unintentional

reactions.

Waste Containerization:

Use a dedicated, leak-proof, and sealable container for all Indicine waste. The container

must be compatible with the chemical.

For solid waste, a clearly labeled, sealed bag or a puncture-proof container for sharps is

appropriate.

For liquid waste, use a screw-cap bottle, ensuring it is not filled to more than 90% capacity

to allow for expansion.

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the chemical name

"Indicine," and any other components in the waste mixture. Include the approximate

quantities or concentrations.

The label should also include the date when the first waste was added to the container.
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Storage:

Store the sealed waste container in a designated, secure satellite accumulation area

within the laboratory.

This area should be away from general lab traffic and incompatible materials.

Disposal:

Arrange for the collection and disposal of the Indicine waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Do not attempt to treat or neutralize Indicine waste unless you are following a validated

and approved institutional protocol.

Spill Cleanup Procedure
In the event of a spill, follow these steps:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and from entering drains or waterways.[2]

Cleanup:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth).

Place all contaminated materials into a labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent and

water. Collect the cleaning materials as hazardous waste.
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Report: Report the spill to your laboratory supervisor and EHS department.

Quantitative Data for Indicine
Property Value

Chemical Formula C15H25NO5

Molecular Weight 299.36 g/mol [6][7]

CAS Number 480-82-0[6][8]

Melting Point 97-98 °C[9]

Boiling Point 463.3 °C at 760 mmHg[9]

Flash Point 234 °C[9]

Water Solubility log10WS: -1.17 (in mol/l)[6]

Octanol/Water Partition Coefficient logPoct/wat: -0.327[6]
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Indicine Disposal Workflow
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Caption: Logical workflow for the proper handling and disposal of Indicine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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